Cas no 210163-95-4 (methyl 4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate)

• Product Name: methyl 4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate
• CAS No: 210163-95-4
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 4638510
• PubChem ID: 15836223
• Update Time: 2025-06-08

methyl 4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate
• METHYL 4-AMINO-2-ETHYL-5-METHYLPYRAZOLE-3-CARBOXYLATE

• Inchi： 1S/C8H13N3O2/c1-4-11-7(8(12)13-3)6(9)5(2)10-11/h4,9H2,1-3H3
• InChI Key： NKACTNNLKYBGGW-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C(C(C)=NN1CC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 1
• Topological Polar Surface Area: 70.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 310.5±37.0 °C at 760 mmHg
• Flash Point: 141.6±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

methyl 4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate

Comprehensive Overview of Methyl 4-Amino-1-Ethyl-3-Methyl-1H-Pyrazole-5-Carboxylate (CAS No. 210163-95-4)

Methyl 4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate (CAS No. 210163-95-4) is a specialized organic compound belonging to the pyrazole carboxylate family. Its molecular structure features a pyrazole ring substituted with amino, ethyl, methyl, and carboxylate functional groups, making it a versatile intermediate in pharmaceutical and agrochemical research. The compound's unique properties, such as its solubility in polar solvents and stability under controlled conditions, have garnered significant interest in synthetic chemistry and drug discovery.

In recent years, the demand for pyrazole derivatives has surged due to their applications in developing novel therapeutics and crop protection agents. Researchers are particularly intrigued by the potential of methyl 4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate as a building block for heterocyclic compounds, which are pivotal in designing kinase inhibitors and anti-inflammatory drugs. Its CAS number 210163-95-4 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings.

The synthesis of methyl 4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate typically involves multi-step reactions, including condensation and esterification processes. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity, a critical factor for its use in precision applications. Environmental and safety considerations are also emphasized, with studies focusing on green chemistry approaches to minimize waste and energy consumption during production.

One of the trending topics associated with this compound is its role in sustainable agriculture. As the agrochemical industry shifts toward eco-friendly solutions, pyrazole-based compounds are being explored for their biodegradability and low toxicity profiles. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

From a commercial perspective, CAS 210163-95-4 is listed in catalogs of leading chemical suppliers, often under categories like pharmaceutical intermediates or fine chemicals. Its pricing and availability are influenced by factors such as raw material costs and regional regulations. Analytical certificates (CoA) and safety data sheets (SDS) are readily accessible, ensuring compliance with international standards like REACH and GMP.

In conclusion, methyl 4-amino-1-ethyl-3-methyl-1H-pyrazole-5-carboxylate (CAS No. 210163-95-4) represents a critical component in modern chemical research. Its applications span from drug development to agrochemical innovation, driven by its structural adaptability and functional diversity. As scientific advancements continue, this compound is poised to play an even greater role in addressing challenges across multiple industries.